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Compound of Interest

Compound Name: Gelsevirine

Cat. No.: B15591307

Get Quote

An in-depth exploration of the chemical, pharmacological, and therapeutic landscape of a

promising class of indole alkaloids.

Introduction
Gelsevirine and its structural congeners represent a fascinating class of monoterpenoid indole

alkaloids predominantly isolated from the flowering plants of the genus Gelsemium. Historically,

extracts from these plants have been used in traditional medicine for a variety of ailments, but

their inherent toxicity has limited their widespread clinical application. Modern phytochemical

and pharmacological research has identified specific alkaloids, including gelsevirine,

gelsemine, koumine, and humantenmine, as the primary bioactive constituents. These

compounds exhibit a range of biological activities, including analgesic, anxiolytic, anti-

inflammatory, and immunomodulatory effects. This technical guide provides a comprehensive

overview of the core chemical and biological aspects of gelsevirine and its related alkaloids,

with a focus on quantitative data, experimental methodologies, and key signaling pathways, to

support further research and drug development efforts in this area.
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Core Alkaloids and their Bioactivities: A Quantitative
Overview
The primary alkaloids from Gelsemium species, while structurally related, exhibit distinct

pharmacological profiles and potencies. A summary of their key quantitative bioactivity and

toxicity data is presented below.
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Alkaloid Assay Target/Model Value Citation(s)

Gelsevirine

STING Inhibition

(murine

macrophages)

2'3'-cGAMP-

induced IFN-β

expression

IC50: 5.365 µM [1]

STING Inhibition

(human

monocytes)

2'3'-cGAMP-

induced IFN-β

expression

IC50: 0.766 µM [1]

STING Binding

Human STING

C-terminal

domain

Kd: 27.6 µM [1][2]

Glycine Receptor

(α1) Inhibition

Recombinant

human GlyR α1

IC50: 40.6 ± 8.2

μM

Koumine
Glycine Receptor

(α1) Inhibition

Recombinant

human GlyR α1

IC50: 31.5 ± 1.7

μM

Acute Toxicity

(mice)

Intraperitoneal

administration

LD50: ~100

mg/kg

Gelsemine
Acute Toxicity

(mice)

Intraperitoneal

administration
LD50: ~56 mg/kg

Glycine Receptor

(native) Inhibition

Rat spinal cord

receptors
IC50: ~40 µM [3]

GABA-A

Receptor

Inhibition

Recombinant

and native

receptors

IC50: ~55–75 µM [3]

Humantenmine
Acute Toxicity

(mice)

Intraperitoneal

administration

LD50: < 0.2

mg/kg
[3]

Gelsenicine
Acute Toxicity

(mice)

Intraperitoneal

administration

LD50: ~0.128

mg/kg

Key Signaling Pathways
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Gelsevirine and its related alkaloids exert their biological effects through the modulation of

several key signaling pathways. The two most well-characterized pathways are the inhibition of

the STING (Stimulator of Interferon Genes) pathway and the modulation of inhibitory

neurotransmitter receptors, particularly the glycine receptor.

STING Signaling Pathway Inhibition by Gelsevirine
Gelsevirine has been identified as a specific inhibitor of the STING signaling pathway, which

plays a crucial role in the innate immune response to cytosolic DNA. By binding to the cyclic

dinucleotide (CDN)-binding pocket of STING, gelsevirine prevents its activation and

downstream signaling, leading to a reduction in the production of pro-inflammatory cytokines.
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Discovery & Isolation

In Vitro Screening & Mechanism of Action

Preclinical Development

Plant Material Collection
(*Gelsemium elegans*)

Extraction & Fractionation

Bioassay-Guided Isolation
(e.g., HSCCC, Prep-HPLC)

Structure Elucidation
(NMR, MS)

Primary Screening
(e.g., Cytotoxicity, Receptor Binding)

Secondary Screening
(e.g., Functional Assays - Electrophysiology,

Enzyme Inhibition)

Mechanism of Action Studies
(e.g., Immunoblotting, Pathway Analysis)

Lead Optimization
(Medicinal Chemistry)

In Vivo Efficacy Models
(e.g., Pain, Inflammation, Sepsis)

Pharmacokinetics (ADME)
& Toxicology Studies

Formulation Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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